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The Aspiring Scholars Directed Research Program (ASDRP) is a nonprofit initiative dedicated
to providing high school students with an immersive, hands-on research experience in various
STEM fields.[1][2] Headquartered in Fremont, California, the program offers both in-person and
remote participation, allowing students from around the world to engage in high-level scientific
inquiry.[1] This guide provides a technical overview of the program's core research activities,
focusing on methodologies and data from selected student-led projects in antimicrobial drug
discovery and computational drug design.

Program Structure and Research Focus

ASDRP organizes its research endeavors into three primary departments:

» Biological, Human, & Life Sciences: Encompassing areas such as molecular and cellular
biology, genetics, microbiology, and biochemistry.

o Chemistry, Biochemistry, & Physical Science: Focusing on organic and medicinal chemistry,
physical chemistry, and materials science.

o Computer Science and Engineering: Including research in machine learning, data science,
and computational modeling.

Students work under the guidance of experienced mentors from academia and industry on
original research projects.[1] The program emphasizes the development of practical lab skills,
scientific writing, and presentation abilities. A significant outcome of the program is the
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publication of student research in peer-reviewed journals and presentations at scientific
conferences.

Featured Research Project 1: Antimicrobial Drug
Discovery

A notable area of research within ASDRP is the investigation of novel antimicrobial agents. One
such project focused on the "Strain-specific and photochemically-activated antimicrobial activity
of berberine and two analogs." This research explored the potential of berberine, a natural
product, and its derivatives as light-activated antimicrobial compounds.

Experimental Protocols

The study employed standard microbiological techniques to assess the antimicrobial efficacy of
the compounds.

Kirby-Bauer Disk Diffusion Assay:

Bacterial strains (Bacillus cereus, Staphylococcus epidermidis, and Neisseria sicca) were
cultured on Mueller-Hinton agar plates.

o Sterile paper disks were impregnated with solutions of berberine and its analogs at various
concentrations (10 mM, 50 mM, and 100 mM).

e The disks were placed on the inoculated agar plates.
» For the photo-activated experiments, the plates were exposed to UV light.

e The plates were incubated, and the diameter of the zone of inhibition (the area where
bacterial growth is prevented) was measured.

Data Presentation

The quantitative results of the Kirby-Bauer assay are summarized in the table below,
demonstrating the enhanced antimicrobial activity of berberine upon photo-irradiation against
B. cereus.
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Concentration

Zone of Inhibition

Compound Treatment .
(mM) (diameter, mm)

Berberine 100 No Photo-irradiation 15.3+0.6
Berberine 100 Photo-irradiation 18.7+0.6
Berberine 50 No Photo-irradiation 12.7+0.6
Berberine 50 Photo-irradiation 15.7+0.6
Berberine 10 No Photo-irradiation 0

Berberine 10 Photo-irradiation 10.3+£0.6

Signaling Pathway and Experimental Workflow

The antimicrobial activity of berberine is linked to its ability to intercalate into DNA and inhibit

protein synthesis. The photochemical activation enhances its efficacy, likely through the

generation of reactive oxygen species (ROS) that cause cellular damage to the bacteria.
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Proposed Mechanism of Action

.

Experimental Workflow

Bacterial Culture Prepare Compound Disks Place Disks on Agar UV Irradiation (for photo-activated group) Incubate Plates Measure Zones of Inhibition
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Computational Drug Design Workflow

Target Identification (SARS-CoV-2 Mpro)

In Silico Library Design

Molecular Docking & Virtual Screening

Binding Affinity Analysis

Lead Candidate Identification

Further Optimization

HIV Reverse Transcriptase Inhibition Pathway

| HIV-1 Reverse Transcriptase
Allosteric Site Binding Conformational Change |—>| Enzyme Inactivation |—>| 'Viral RNA to DNA Conversion (Blocked)
| NNRTI (e.g., Rilpivirine analog)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1237079?utm_src=pdf-custom-synthesis
https://www.qidds.com/resources/asdrp
https://www.asdrp.org/
https://www.benchchem.com/product/b1237079#what-is-the-aspiring-scholars-directed-research-program
https://www.benchchem.com/product/b1237079#what-is-the-aspiring-scholars-directed-research-program
https://www.benchchem.com/product/b1237079#what-is-the-aspiring-scholars-directed-research-program
https://www.benchchem.com/product/b1237079#what-is-the-aspiring-scholars-directed-research-program
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

